Cas no 188359-24-2 (D-Alloisoleucine,2-methyl-)
D-Alloisoleucine,2-methyl- structure
Product Name:D-Alloisoleucine,2-methyl-
CAS No:188359-24-2
MF:C7H15NO2
MW:145.199502229691
CID:115265
PubChem ID:45086629
Update Time:2025-04-18
D-Alloisoleucine,2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- D-Alloisoleucine,2-methyl-
- (2R,3S)-2-amino-2,3-dimethylpentanoic acid
- D-Alloisoleucine, 2-methyl- (9CI)
- SCHEMBL22636108
- 2-METHYL-D-ALLOISOLEUCINE
- DTXSID90665925
- 188359-24-2
-
- Inchi: 1S/C7H15NO2/c1-4-5(2)7(3,8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-,7+/m0/s1
- InChI Key: RSPOGBIHKNKRFJ-CAHLUQPWSA-N
- SMILES: OC([C@@](C)([C@@H](C)CC)N)=O
Computed Properties
- Exact Mass: 145.11035
- Monoisotopic Mass: 145.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: -1.5
Experimental Properties
- PSA: 63.32
D-Alloisoleucine,2-methyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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